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Compound of Interest

Compound Name:

1-(3-

Hydroxyphenyl)cyclohexanecarbo

nitrile

CAS No.: 1263285-86-4

Cat. No.: B597251

Get Quote

This document provides a detailed, procedural guide for the safe handling and disposal of 1-(3-
Hydroxyphenyl)cyclohexanecarbonitrile. As a compound likely utilized in specialized

research and drug development, its unique structure—combining a hydroxylated aromatic ring

with a cyclohexanecarbonitrile moiety—necessitates a cautious and informed approach to

waste management. This guide is designed for researchers, scientists, and laboratory

professionals, offering in-depth, actionable protocols that prioritize safety, environmental

responsibility, and regulatory compliance.

Disclaimer: Specific Safety Data Sheet (SDS) information for 1-(3-
Hydroxyphenyl)cyclohexanecarbonitrile is not readily available. The following guidance is

synthesized from the known hazards of structurally similar compounds, including nitrile- and

hydroxyphenyl-containing molecules, and established best practices from authoritative safety

bodies. It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department to ensure full compliance with all local, state, and federal regulations.
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Hazard Assessment and Risk Profile
Understanding the potential hazards of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is the

foundation of its safe management. The molecule's functional groups suggest a multi-faceted

risk profile.

Nitrile Group (-CN): Organic nitriles are of significant toxicological concern. They can be

metabolized to release cyanide ions, which are potent inhibitors of cellular respiration.

Furthermore, they can release toxic hydrogen cyanide gas upon contact with strong acids.

While the toxicological properties of this specific material have not been fully investigated, it

should be treated as potentially harmful if swallowed, inhaled, or absorbed through the skin.

[1][2]

Hydroxyphenyl Group (-C₆H₄OH): Phenolic compounds can range from irritants to corrosive

substances. They are often readily absorbed through the skin and can cause systemic

effects. The presence of this group warrants classification as a skin and eye irritant.[3]

Investigational Nature: As with many research chemicals, comprehensive toxicity data may

not exist. The Occupational Safety and Health Administration (OSHA) recommends that

investigational new drugs be handled as hazardous drugs until sufficient information is

available to determine otherwise.[4]

Table 1: Inferred Hazard Profile and Personal Protective
Equipment (PPE)
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Hazard Classification Inferred Risk
Required Personal
Protective Equipment
(PPE)

Acute Toxicity (Oral, Dermal,

Inhalation)

Category 3 or 4 (Harmful to

Toxic). Potential for cyanide

release.[2]

Gloves: Chemical-resistant

nitrile or butyl rubber gloves.

Inspect before use.[5] Lab

Coat: Standard laboratory

coat. Consider a chemically

resistant apron for bulk

handling. Eye Protection: ANSI

Z87.1-compliant safety glasses

with side shields or chemical

splash goggles.[3] Respiratory:

Use only in a well-ventilated

area or a certified chemical

fume hood.[6]

Skin Corrosion/Irritation

Category 2 (Irritant). Based on

phenolic and nitrile

components.[3]

As above. Ensure no skin is

exposed.

Serious Eye Damage/Irritation Category 2 (Irritant).[3]

As above. Chemical splash

goggles are strongly

recommended.

Aquatic Hazard

Potential for long-term adverse

effects in the aquatic

environment.

Prevent release to the

environment. Do not dispose

of down the drain.[7][8]

Core Disposal Workflow: From Generation to
Collection
The cardinal rule for the disposal of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is that it

must be treated as hazardous waste. Under no circumstances should this chemical or its

containers be disposed of in standard trash or down the drain.[9] The primary disposal route is

through a licensed hazardous waste contractor.[10]
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Step 1: Waste Segregation at the Source
Proper segregation is critical to prevent dangerous chemical reactions and ensure compliant

disposal.

Identify Waste Streams: Create distinct, clearly labeled waste containers for the following

categories:

Solid Waste: Contaminated consumables such as weighing paper, gloves, bench paper,

and silica gel.

Liquid Waste (Non-Aqueous/Organic): Solutions of the compound in organic solvents

(e.g., DCM, Ethyl Acetate, Hexanes).

Liquid Waste (Aqueous): Contaminated aqueous solutions. Crucially, ensure the pH of this

waste stream is neutral or slightly basic (pH > 7.0) to prevent the hydrolysis of the nitrile

group and subsequent release of hydrogen cyanide gas.

Sharps Waste: Contaminated needles, scalpels, or broken glass.

Step 2: Containerization and Labeling
Proper containerization prevents leaks and clearly communicates hazards.

Select Compatible Containers: Use chemically resistant, leak-proof containers with secure

screw-top caps. High-density polyethylene (HDPE) or glass containers are generally

appropriate.[9]

Apply Hazardous Waste Labels: As soon as a waste container is started, affix a hazardous

waste label provided by your institution's EHS department.

Complete the Label:

Write the full chemical name: "Hazardous Waste: 1-(3-
Hydroxyphenyl)cyclohexanecarbonitrile" and list any solvents or other chemicals

present with their approximate percentages.

Indicate the relevant hazards (e.g., "Toxic," "Irritant").
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Record the accumulation start date.

Step 3: Secure Accumulation and Storage
Store waste containers in a designated Satellite Accumulation Area (SAA) that is:

At or near the point of generation.

Under the control of the laboratory personnel.

Clearly marked.

Away from ignition sources, heat, and incompatible materials (especially strong acids).[11]

Within a secondary containment bin to catch any potential leaks.

Containers must remain closed at all times except when adding waste.[6]

Step 4: Arranging for Final Disposal
Once a waste container is full, or within the time limits specified by your institution (typically 90-

180 days), contact your EHS department to arrange for pickup and disposal by a licensed

hazardous waste contractor.[10] Ensure all required paperwork is completed accurately.

Spill Management Protocol
Immediate and correct response to a spill is vital to mitigate exposure and environmental

contamination.[12]

ALERT & EVACUATE: Alert personnel in the immediate area. If the spill is large, volatile, or

involves airborne powder, evacuate the laboratory, close the door, and contact your

institution's emergency response team. Post warning signs.[13]

PROTECT YOURSELF: For small, manageable spills, don the appropriate PPE as detailed

in Table 1, including chemical splash goggles, double-nitrile gloves, and a lab coat.[12]

CONTAIN THE SPILL: For liquid spills, create a dike around the spill using an inert

absorbent material like vermiculite, clay, or sand.[14] Do not use combustible materials like

paper towels as the primary absorbent.[9]
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ABSORB & COLLECT:

For Liquid Spills: Gently cover and absorb the spill with inert absorbent, working from the

outside in.

For Solid Spills: Gently cover the powder with a damp paper towel to prevent dust from

becoming airborne. Carefully scoop the material.

PACKAGE THE WASTE: Scoop the absorbed material and contaminated items into a

designated hazardous waste container. Seal and label it appropriately.[7]

DECONTAMINATE THE AREA: Clean the spill area thoroughly with a suitable solvent (e.g.,

ethanol or isopropanol) followed by soap and water. All cleaning materials must be disposed

of as hazardous waste.[14]

REPORT: Report the incident to your laboratory supervisor and EHS department, as required

by institutional policy.

Visualization of Disposal Workflow
The following diagram outlines the critical decision points in the disposal process for 1-(3-
Hydroxyphenyl)cyclohexanecarbonitrile and associated waste.
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Waste Generation

Waste Characterization

Segregation & Containerization

Final Disposal Path

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile
Waste Generated

What is the physical state?

Solid Waste
(Gloves, Paper, etc.)

Solid

Liquid Waste
(Solutions)

Liquid

Sharps Waste
(Needles, Glass)

Sharps

Collect in Labeled,
Leak-Proof Solid
Waste Container

Is the solvent
aqueous or organic?

Place in Rigid,
Puncture-Resistant
Sharps Container

Store in Designated
Satellite Accumulation Area (SAA)

with Secondary Containment

Collect in Labeled,
Leak-Proof Organic

Waste Container

Organic

Check pH.
Adjust to >7.0 if needed.

Collect in Labeled,
Leak-Proof Aqueous

Waste Container

Aqueous

Contact EHS for Pickup by
Licensed Hazardous Waste Contractor

Click to download full resolution via product page

Disposal decision workflow for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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